Cas no 16131-67-2 (1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-)
16131-67-2 structure
Product Name:1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-
CAS No:16131-67-2
MF:C11H10N2O2S
MW:234.274301052094
CID:189615
PubChem ID:251547
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-
- 2-(1,3-thiazol-2-yl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
- 2-(1,3-thiazol-2-yl)-3a,4,7,7a-tetrahydro-1h-isoindole-1,3(2h)-dione
- 2-thiazol-2-yl-3a,4,7,7a-tetrahydro-isoindole-1,3-dione
- AC1L5K2Y
- AC1Q6F6F
- AR-1C6042
- CTK4D0793
- HMS3086O03
- NCIOpen2_003785
- NSC72072
- CHEMBL2140456
- MLS002693760
- NSC-72072
- DTXSID50290959
- SMR001559702
- 16131-67-2
-
- Inchi: 1S/C11H10N2O2S/c14-9-7-3-1-2-4-8(7)10(15)13(9)11-12-5-6-16-11/h1-2,5-8H,3-4H2
- InChI Key: LCKNJCZOPSAXKE-UHFFFAOYSA-N
- SMILES: S1C=CN=C1N1C(C2CC=CCC2C1=O)=O
Computed Properties
- Exact Mass: 234.0464
- Monoisotopic Mass: 234.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.5Ų
Experimental Properties
- Density: 1.42
- Boiling Point: 388.5°C at 760 mmHg
- Flash Point: 188.8°C
- Refractive Index: 1.638
- PSA: 50.27
- LogP: 1.66370
1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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